Cas no 1261618-01-2 (3-Cyano-5-(difluoromethoxy)anisole)

• Product Name: 3-Cyano-5-(difluoromethoxy)anisole
• CAS No: 1261618-01-2
• MF: C₉H₇F₂NO₂
• MW: 199.154189348221
• CID: 4989224
• Update Time: 2025-05-28

3-Cyano-5-(difluoromethoxy)anisole Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethoxy)anisole

• Inchi： 1S/C9H7F2NO2/c1-13-7-2-6(5-12)3-8(4-7)14-9(10)11/h2-4,9H,1H3
• InChI Key： SODWVXQDRCAQBC-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C=C(C=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 226
• XLogP3: 2.5
• Topological Polar Surface Area: 42.2

Additional information on 3-Cyano-5-(difluoromethoxy)anisole

Recent Advances in the Study of 3-Cyano-5-(difluoromethoxy)anisole (CAS: 1261618-01-2) in Chemical Biology and Pharmaceutical Research

The compound 3-Cyano-5-(difluoromethoxy)anisole (CAS: 1261618-01-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential as a drug candidate. The information presented herein is based on a comprehensive review of recent academic literature, industry reports, and technical documents.

Recent studies have highlighted the synthetic versatility of 3-Cyano-5-(difluoromethoxy)anisole, which serves as a key intermediate in the development of novel bioactive molecules. The presence of the cyano and difluoromethoxy groups in its structure imparts distinct electronic and steric properties, making it a valuable scaffold for medicinal chemistry. Researchers have successfully employed this compound in the synthesis of various derivatives, some of which exhibit promising pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects.

One of the most notable advancements in the study of 3-Cyano-5-(difluoromethoxy)anisole is its role in the development of small-molecule inhibitors targeting specific enzymes and receptors. For instance, recent publications have demonstrated its utility in the design of inhibitors for kinases and G-protein-coupled receptors (GPCRs), which are critical targets in the treatment of cancers and metabolic disorders. The compound's ability to modulate these targets with high selectivity and potency underscores its potential as a lead compound in drug discovery programs.

In addition to its applications in drug discovery, 3-Cyano-5-(difluoromethoxy)anisole has also been investigated for its physicochemical properties and stability under various conditions. Studies have shown that the compound exhibits favorable solubility and metabolic stability, which are essential attributes for drug candidates. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions that govern its biological activity, paving the way for the rational design of more effective derivatives.

The safety and toxicological profile of 3-Cyano-5-(difluoromethoxy)anisole have also been subjects of recent research. Preliminary in vitro and in vivo studies indicate that the compound has a relatively low toxicity profile, with no significant adverse effects observed at therapeutic doses. However, further preclinical and clinical studies are warranted to fully assess its safety and efficacy in humans. These findings are crucial for advancing the compound into the later stages of drug development.

In conclusion, 3-Cyano-5-(difluoromethoxy)anisole (CAS: 1261618-01-2) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its unique structural features, coupled with its demonstrated biological activities and favorable physicochemical properties, make it a valuable asset for the development of new therapeutic agents. Continued research efforts are expected to further elucidate its potential applications and optimize its performance in clinical settings. This briefing serves as a timely update for researchers and industry professionals engaged in the exploration of this compound and its derivatives.